Cas no 1804855-95-5 (4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine
• CAS No: 1804855-95-5
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4915418
• Update Time: 2025-06-13

4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine

• Inchi： 1S/C7H6BrF2NO/c1-3-2-11-7(12)4(5(3)8)6(9)10/h2,6H,1H3,(H,11,12)
• InChI Key： SXJVDZUWZRENLK-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CNC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine

Recent Advances in the Study of 4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine (CAS: 1804855-95-5)

The compound 4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine (CAS: 1804855-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo and difluoromethyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of research involves the optimization of synthetic routes for 4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity and stability of the compound, which is critical for pharmaceutical applications.

In terms of biological activity, recent investigations have highlighted the compound's potential as a kinase inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and in vitro assays to elucidate the binding mechanisms and inhibitory effects, providing a foundation for further drug development.

Another notable application of this compound is in the field of agrochemicals. Research published in Pest Management Science (2023) explored its use as a precursor for novel fungicides. The difluoromethyl group was found to enhance the compound's bioavailability and efficacy against fungal pathogens, making it a valuable candidate for sustainable agricultural solutions.

Despite these promising findings, challenges remain in the clinical translation of 4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is also exploring the compound's potential in other therapeutic areas, including anti-inflammatory and antimicrobial applications.

In conclusion, 4-Bromo-3-(difluoromethyl)-2-hydroxy-5-methylpyridine (CAS: 1804855-95-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis and biological evaluation underscore its potential across multiple domains. Continued research and development efforts will be essential to fully realize its therapeutic and industrial applications.